(2-(Cyclopropylmethoxy)pyridin-4-yl)(4-phenylpiperazin-1-yl)methanone

• IUPAC Name: [2-(cyclopropylmethoxy)pyridin-4-yl]-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C20H23N3O2/c24-20(17-8-9-21-19(14-17)25-15-16-6-7-16)23-12-10-22(11-13-23)18-4-2-1-3-5-18/h1-5,8-9,14,16H,6-7,10-13,15H2
• InChI Key: UASRZNRHROWCIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=NC=CC(=C2)C(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol
• CAS No.: 2034431-46-2

Description

(2-(Cyclopropylmethoxy)pyridin-4-yl)(4-phenylpiperazin-1-yl)methanone is a useful research compound. Its molecular formula is C20H23N3O2 and its molecular weight is 337.423. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Phosphonic Acid Derivatives in Drug Development

Phosphonic acid derivatives, characterized by their bioactive properties, have seen extensive application across a wide range of research fields including chemistry, biology, and physics. The versatility of these compounds allows for their use in drug development, surface functionalization, and the design of hybrid materials. The synthesis of phosphonic acids is crucial for numerous research projects due to their structural analogy with the phosphate moiety and their coordination or supramolecular properties. This is particularly relevant in the development of new pharmaceuticals, where phosphonic acid derivatives are utilized for bone targeting and as drug or pro-drug candidates due to their ability to interact with biological systems at the molecular level (Sevrain et al., 2017).

Novel Synthesis Methods for Pharmaceutical Compounds

The development of novel methods for the synthesis of pharmaceutical compounds, such as omeprazole, underscores the importance of innovation in the pharmaceutical industry. These methods provide insights into the creation of proton pump inhibitors, highlighting the continuous need for research in drug synthesis processes. The study of pharmaceutical impurities plays a critical role in ensuring the safety and efficacy of drugs, with novel synthesis processes offering the potential for improved yields and simplification of production methods. Such research is vital for the development of new drugs and the optimization of existing formulations (Saini et al., 2019).

Methanotrophs in Biotechnology

Methanotrophs, capable of utilizing methane as their sole carbon source, offer a fascinating area of study for biotechnological applications. These bacteria have the potential to generate valuable products such as single-cell protein, biopolymers, and lipids for biodiesel, using methane, an abundant gas. The genetic engineering of methanotrophs to produce new compounds highlights the vast potential of these organisms in sustainable biotechnology. This research not only explores the utilization of methane as a carbon source but also investigates the production of enzymes with high conversion efficiencies, demonstrating the multifaceted applications of methanotrophs in environmental sustainability and industrial processes (Strong et al., 2015).

Mechanism of Action

Target of Action

Compounds with a piperazine moiety, like “(2-(Cyclopropylmethoxy)pyridin-4-yl)(4-phenylpiperazin-1-yl)methanone”, are often associated with neurotransmitter systems. They may interact with receptors such as dopamine, serotonin, or acetylcholine receptors .

Mode of Action

The compound might bind to its target receptor and modulate its activity. This could involve inhibiting or enhancing the receptor’s function, which would lead to changes in the downstream signaling pathways .

Biochemical Pathways

The exact biochemical pathways affected by “this compound” would depend on its specific target. If it targets neurotransmitter systems, it could affect pathways involved in mood regulation, memory, and other cognitive functions .